ethyl 4-(4-methoxy-2,3-dimethylbenzyl)-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[(4-methoxy-2,3-dimethylphenyl)methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H26N2O3/c1-5-22-17(20)19-10-8-18(9-11-19)12-15-6-7-16(21-4)14(3)13(15)2/h6-7H,5,8-12H2,1-4H3
• InChI Key: JHMWAWFJYJPKOA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)CC2=C(C(=C(C=C2)OC)C)C
• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol

Description

Ethyl 4-(4-methoxy-2,3-dimethylbenzyl)-1-piperazinecarboxylate, also known as EMDP, is a synthetic compound that belongs to the class of piperazine derivatives. EMDP has been extensively studied for its potential use in scientific research applications due to its unique chemical structure and properties.

Mechanism of Action

Ethyl 4-(4-methoxy-2,3-dimethylbenzyl)-1-piperazinecarboxylate acts as a selective dopamine D2 receptor agonist, which activates the dopamine receptors in the brain. Activation of dopamine receptors leads to increased release of dopamine, which is associated with feelings of pleasure and reward. ethyl 4-(4-methoxy-2,3-dimethylbenzyl)-1-piperazinecarboxylate has also been shown to inhibit the reuptake of dopamine, which increases the concentration of dopamine in the synapse and prolongs its effects.
Biochemical and Physiological Effects:
ethyl 4-(4-methoxy-2,3-dimethylbenzyl)-1-piperazinecarboxylate has been shown to have several biochemical and physiological effects, including increased locomotor activity, decreased anxiety, and improved cognitive function. ethyl 4-(4-methoxy-2,3-dimethylbenzyl)-1-piperazinecarboxylate has also been shown to increase the release of serotonin and norepinephrine, which are neurotransmitters involved in the regulation of mood and anxiety.

Advantages and Limitations for Lab Experiments

Ethyl 4-(4-methoxy-2,3-dimethylbenzyl)-1-piperazinecarboxylate has several advantages for lab experiments, including its well-established synthesis method, high purity, and stable chemical properties. However, ethyl 4-(4-methoxy-2,3-dimethylbenzyl)-1-piperazinecarboxylate has some limitations, including its potential toxicity and the need for further research to fully understand its effects on the CNS.

Future Directions

There are several future directions for the use of ethyl 4-(4-methoxy-2,3-dimethylbenzyl)-1-piperazinecarboxylate in scientific research. One potential direction is the investigation of ethyl 4-(4-methoxy-2,3-dimethylbenzyl)-1-piperazinecarboxylate as a potential treatment for depression and anxiety disorders. Another direction is the study of ethyl 4-(4-methoxy-2,3-dimethylbenzyl)-1-piperazinecarboxylate's effects on the reward system in the brain and its potential use in addiction research. Additionally, further research is needed to fully understand the mechanism of action of ethyl 4-(4-methoxy-2,3-dimethylbenzyl)-1-piperazinecarboxylate and its potential side effects.
Conclusion:
ethyl 4-(4-methoxy-2,3-dimethylbenzyl)-1-piperazinecarboxylate is a synthetic compound that has been extensively studied for its potential use in scientific research applications. ethyl 4-(4-methoxy-2,3-dimethylbenzyl)-1-piperazinecarboxylate has several advantages for lab experiments, including its well-established synthesis method and stable chemical properties. ethyl 4-(4-methoxy-2,3-dimethylbenzyl)-1-piperazinecarboxylate has been shown to have several biochemical and physiological effects, including increased locomotor activity, decreased anxiety, and improved cognitive function. There are several future directions for the use of ethyl 4-(4-methoxy-2,3-dimethylbenzyl)-1-piperazinecarboxylate in scientific research, including investigating its potential use as a treatment for depression and anxiety disorders and its effects on the reward system in the brain.

Synthesis Methods

Ethyl 4-(4-methoxy-2,3-dimethylbenzyl)-1-piperazinecarboxylate can be synthesized using a multi-step process that involves the reaction of 4-methoxy-2,3-dimethylbenzaldehyde with piperazine in the presence of ethyl chloroformate. The resulting intermediate is then treated with sodium hydroxide to obtain the final product, ethyl 4-(4-methoxy-2,3-dimethylbenzyl)-1-piperazinecarboxylate. The synthesis method of ethyl 4-(4-methoxy-2,3-dimethylbenzyl)-1-piperazinecarboxylate is well-established and has been reported in several literature sources.

Scientific Research Applications

Ethyl 4-(4-methoxy-2,3-dimethylbenzyl)-1-piperazinecarboxylate has been investigated for its potential use in scientific research applications such as studying the central nervous system (CNS) and its effects on behavior. ethyl 4-(4-methoxy-2,3-dimethylbenzyl)-1-piperazinecarboxylate has been shown to modulate the activity of dopamine receptors in the brain, which is involved in the regulation of mood, motivation, and reward. ethyl 4-(4-methoxy-2,3-dimethylbenzyl)-1-piperazinecarboxylate has also been studied for its potential use as an antidepressant and anxiolytic agent.